N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O4S/c1-3-4-11-18-17(20)14-9-12-19(13-10-14)24(21,22)16-7-5-15(23-2)6-8-16/h5-8,14H,3-4,9-13H2,1-2H3,(H,18,20)
• InChI Key: KFPJQZRRDINCKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide is a synthetic organic compound that belongs to the class of sulfonylpiperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with a butyl group, a methoxyphenyl group, and a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Butyl Group: The butyl group is introduced via an alkylation reaction using butyl halides under basic conditions.

Attachment of the Methoxyphenyl Group: The methoxyphenyl group is attached through a nucleophilic aromatic substitution reaction.

Sulfonylation: The sulfonyl group is introduced using sulfonyl chlorides in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the methoxyphenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxylate
• N-butyl-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide hydrochloride

Uniqueness

This compound is unique due to its specific substitution pattern on the piperidine ring, which imparts distinct chemical and biological properties. Its combination of a butyl group, methoxyphenyl group, and sulfonyl group makes it a versatile compound for various applications.